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Compound of Interest

Compound Name: 10-O-Acetylisocalamendiol

Cat. No.: B585224 Get Quote

10-O-Acetylisocalamendiol: An In-Depth
Technical Guide
For Researchers, Scientists, and Drug Development Professionals

Initial Summary: This document aims to provide a comprehensive technical overview of the

physical and chemical properties of 10-O-Acetylisocalamendiol. However, a thorough

investigation of scientific literature and chemical databases reveals a significant scarcity of

available data for this specific compound. While basic molecular information has been

identified, detailed experimental data on its physicochemical properties, biological activities,

and associated protocols are not publicly available at this time. This guide presents the limited

information found and outlines the data gaps.

Core Chemical Identity
Basic identifying information for 10-O-Acetylisocalamendiol has been collated from available

chemical supplier databases.
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Property Value Citation

Molecular Formula C17H28O3

Molecular Weight 280.41 g/mol

CAS Number 1432064-69-1

Physical and Chemical Properties
A comprehensive search for experimentally determined physical and chemical properties of 10-
O-Acetylisocalamendiol yielded no specific data. This includes, but is not limited to, melting

point, boiling point, solubility, and spectral data (NMR, IR, Mass Spectrometry).

To provide some context, information on the parent compound, Isocalamendiol, is presented

below. It is important to note that the acetylation at the 10-position will alter these properties.

Table of Properties for Isocalamendiol:

Property Value Citation

Molecular Formula C15H26O2 [1]

Molecular Weight 238.37 g/mol [1]

Appearance Powder [2]

Purity
98% (as commercially

available)
[2]

Source
Isolated from the roots of

Acorus calamus L.
[2]

Gas chromatography data for Isocalamendiol is available through the NIST Chemistry

WebBook, indicating its volatility under specific experimental conditions.[3][4] However, detailed

spectral characterization data (¹H NMR, ¹³C NMR, IR, MS) for Isocalamendiol, which would be

crucial for confirming the structure of its acetylated derivative, were not found in the public

domain.
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Experimental Protocols
Due to the lack of published research on 10-O-Acetylisocalamendiol, no established

experimental protocols for its synthesis, isolation, or biological evaluation could be identified.

Hypothetical Synthesis Workflow:

Based on general organic chemistry principles, a potential synthesis of 10-O-
Acetylisocalamendiol would involve the acetylation of Isocalamendiol. A generalized workflow

for such a reaction is depicted below. This is a theoretical representation and would require

experimental optimization.
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Hypothetical Synthesis of 10-O-Acetylisocalamendiol

Reactants

Reaction

Work-up & Purification

Product

Isocalamendiol

Reaction in suitable solvent
(e.g., DCM, THF)

Acetic Anhydride / Acetyl Chloride Base (e.g., Pyridine, DMAP)

Quenching of reaction

Liquid-liquid extraction

Column Chromatography

10-O-Acetylisocalamendiol

Click to download full resolution via product page

Caption: Hypothetical workflow for the acetylation of Isocalamendiol.
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Biological and Pharmacological Properties
No studies reporting on the biological activity, pharmacological properties, or mechanism of

action of 10-O-Acetylisocalamendiol were found. Consequently, there are no signaling

pathways or logical relationships to visualize.

Conclusion and Future Directions
There is a significant lack of publicly available scientific data on 10-O-Acetylisocalamendiol.
The information is currently limited to its basic chemical identifiers. To build a comprehensive

understanding of this compound, future research should focus on:

Synthesis and Isolation: Development and publication of a robust protocol for the synthesis

or isolation of 10-O-Acetylisocalamendiol.

Physicochemical Characterization: Detailed analysis to determine its melting point, boiling

point, solubility, and comprehensive spectral data (¹H NMR, ¹³C NMR, IR, HRMS).

Biological Screening: Evaluation of its bioactivity across various assays, such as

antimicrobial, anti-inflammatory, and cytotoxic screenings.

Mechanism of Action Studies: If any significant biological activity is identified, further studies

to elucidate the underlying signaling pathways and molecular targets would be warranted.

This document will be updated as new information becomes available. Researchers and

professionals interested in this compound are encouraged to undertake foundational research

to fill the existing knowledge gaps.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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